3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 3-[[3-(2-hydroxyethyl)-4-[(4-methylphenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C21H28N2O2/c1-17-5-7-18(8-6-17)15-23-11-10-22(16-20(23)9-12-24)14-19-3-2-4-21(25)13-19/h2-8,13,20,24-25H,9-12,14-16H2,1H3
• InChI Key: ZJOKQAYSKQEYBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC(=CC=C3)O
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol, also known as MPHP, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is often referred to as a phenylpiperazine derivative due to its chemical structure, which includes a phenyl ring and a piperazine ring. In recent years, MPHP has gained attention for its potential applications in fields such as neuroscience, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol is not fully understood, but it is believed to involve its interactions with the dopamine transporter and the sigma-1 receptor. Specifically, 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol is thought to bind to these proteins and modulate their activity, which in turn affects the levels of dopamine and other signaling molecules in the brain.
Biochemical and Physiological Effects:
Studies have shown that 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has a number of biochemical and physiological effects. For example, 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has been found to increase dopamine release in the brain, which can lead to increased feelings of pleasure and reward. Additionally, 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has been found to have anxiolytic and antidepressant effects, which suggest that it may have potential applications in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol in lab experiments is its high affinity for the dopamine transporter and the sigma-1 receptor. This affinity makes it a useful tool for studying the role of these proteins in cellular signaling pathways. Additionally, 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol is relatively easy to synthesize, which makes it a cost-effective option for labs that are conducting research in this area.
One limitation of using 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to interpret the results of experiments that involve 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol. Additionally, 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has been found to have some toxic effects in animal studies, which may limit its potential applications in human research.

Future Directions

There are several future directions for research on 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol. One area of research that is currently being explored is the development of new drugs that target the dopamine transporter and the sigma-1 receptor. Additionally, researchers are interested in exploring the potential applications of 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol in the treatment of conditions such as Parkinson's disease and Alzheimer's disease. Finally, there is ongoing research into the biochemical and physiological effects of 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol, which may lead to new insights into the role of dopamine and other signaling molecules in the brain.

Synthesis Methods

The synthesis of 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol is a multi-step process that involves several chemical reactions. The starting material for the synthesis is 3-hydroxybenzaldehyde, which is converted to 3-(2-hydroxyethyl)phenol through a reaction with ethylene oxide. This intermediate is then reacted with 4-methylbenzylamine to form the piperazine ring. Finally, the phenylpiperazine derivative is synthesized by reacting the piperazine intermediate with formaldehyde and sodium borohydride. The resulting product is purified through a series of chromatography steps.

Scientific Research Applications

3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has been studied extensively for its potential use in scientific research. One area of research that has shown promise is in the field of neuroscience. 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has been found to have an affinity for the dopamine transporter, which is a protein that plays a key role in the regulation of dopamine levels in the brain. This affinity suggests that 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol may have potential applications in the treatment of conditions such as Parkinson's disease, which is characterized by a loss of dopamine-producing neurons in the brain.
In addition to its potential applications in neuroscience, 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has also been studied for its potential use in pharmacology. Specifically, 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol has been found to have an affinity for the sigma-1 receptor, which is a protein that is involved in the regulation of cellular signaling pathways. This affinity suggests that 3-{[3-(2-hydroxyethyl)-4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol may have potential applications in the development of new drugs for the treatment of conditions such as cancer and Alzheimer's disease.